Cas no 10445-00-8 (1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]-
• CAS No: 10445-00-8
• MF: C₉H₆F₃N₃S
• MW: 245.22425031662
• CID: 1143260
• PubChem ID: 13949116
• Update Time: 2025-05-21

1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]-
• AKOS000225523
• 10445-00-8
• CSB69484
• 1052694-84-4
• A896051
• 5-(2-(Trifluoromethyl)phenyl)-1,3,4-thiadiazol-2-amine
• SY318032
• MFCD11137510
• J-516070
• 2-AMino-5-[2-(trifluoroMethyl)phenyl]-1,3,4-thiadiazole, 97%
• 5-[2-(Trifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine
• 105269-48-5
• 2-Amino-5-[2-(trifluoromethyl)phenyl]-1,3,4-thiadiazole
• TWXQRAMCZAUPAN-UHFFFAOYSA-N
• SCHEMBL6678346

• MDL： MFCD11137510
• Inchi： 1S/C9H6F3N3S/c10-9(11,12)6-4-2-1-3-5(6)7-14-15-8(13)16-7/h1-4H,(H2,13,15)
• InChI Key： TWXQRAMCZAUPAN-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 245.02358
• Monoisotopic Mass: 245.02345286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]-

Comprehensive Overview of 1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]- (CAS No. 10445-00-8)

1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]- (CAS No. 10445-00-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, a class of nitrogen-sulfur heterocycles known for their diverse biological activities. The presence of the trifluoromethylphenyl moiety enhances its chemical stability and potential for interaction with biological targets, making it a valuable scaffold in drug discovery.

The molecular structure of 1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]- features a five-membered ring containing two nitrogen atoms and one sulfur atom. This unique arrangement contributes to its electronic properties, which are critical for applications in medicinal chemistry. Researchers have explored its role as a kinase inhibitor, antimicrobial agent, and even as a potential candidate for anticancer therapies. The trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability in drug molecules.

In recent years, the demand for 1,3,4-Thiadiazol-2-amine derivatives has surged due to their versatility in addressing global health challenges. For instance, the rise of antibiotic-resistant pathogens has spurred interest in novel antimicrobial compounds, and this molecule has shown promise in preliminary studies. Additionally, its potential applications in crop protection have made it a subject of interest in the agrochemical sector, where trifluoromethyl-containing compounds are increasingly used to develop next-generation pesticides.

The synthesis of 1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]- typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing practices, which are hot topics in the chemical industry today.

From a commercial perspective, the market for thiadiazole-based compounds is expanding, driven by their applications in pharmaceuticals and agriculture. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial researchers. Its CAS No. 10445-00-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In summary, 1,3,4-Thiadiazol-2-amine, 5-[2-(trifluoromethyl)phenyl]- represents a compelling area of research with broad implications for human health and environmental sustainability. Its structural features and functional versatility make it a standout candidate for further exploration in drug development and agrochemical innovation. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.